tert-Butyl 5-bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

• IUPAC Name: tert-butyl 5-bromo-3-iodopyrazolo[3,4-b]pyridine-1-carboxylate
• InChI: InChI=1S/C11H11BrIN3O2/c1-11(2,3)18-10(17)16-9-7(8(13)15-16)4-6(12)5-14-9/h4-5H,1-3H3
• InChI Key: NXIOVBJEZOJTPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C(C=N2)Br)C(=N1)I
• Molecular Formula: C11H11BrIN3O2
• DSSTOX Substance ID: DTXSID40727188
• Molecular Weight: 424.03 g/mol
• CAS RN: 916326-31-3

Description

“tert-Butyl 5-bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate” is a halogenated heterocycle. It has an empirical formula of C11H11BrIN3O2 and a molecular weight of 424.03. The compound is solid in form.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string CC(C)(C)OC(=O)n1nc(I)c2cc(Br)cnc12. This compound is part of the pyrazolo[3,4-b]pyridine class of compounds, which have been evaluated for activity and access to pharmaceutical products.

Physical And Chemical Properties Analysis

“this compound” is a solid. It has an empirical formula of C11H11BrIN3O2 and a molecular weight of 424.03.

Scientific Research Applications

1. Structural Analysis and Synthesis

• A study by Trilleras et al. (2008) focused on the hydrogen-bonded structures of pyrazolo[3,4-b]pyridine derivatives, observing significant differences in hydrogen-bonded structures due to minor changes in substituents. This emphasizes the importance of structural analysis in the development of new compounds (Trilleras, Cruz, Cobo, Low, & Glidewell, 2008).
• Bobko et al. (2012) devised a novel and efficient route for synthesizing 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, demonstrating the flexibility and utility of pyrazolo[3,4-b]pyridine derivatives in chemical synthesis (Bobko, Kaura, Evans, & Su, 2012).

2. Chemical Reaction Methodologies

• Quiroga et al. (2010) reported on microwave-assisted synthesis involving pyrazolo[3,4-b]pyridine derivatives, highlighting an efficient one-step methodology beneficial for various synthetic applications (Quiroga, Trilleras, Pantoja, Abonía, Insuasty, Nogueras, & Cobo, 2010).
• Vilkauskaitė et al. (2011) explored Sonogashira-type reactions with pyrazolo[4,3-c]pyridines, emphasizing the potential of these compounds in diverse organic transformations (Vilkauskaitė, Šačkus, & Holzer, 2011).

3. Application in Synthesizing Inhibitors

• Huard et al. (2012) developed acetyl-CoA carboxylase inhibitors using a pyrazolo[3,4-c]pyridin-7'(2'H)-one-based framework, highlighting the therapeutic potential of pyrazolo[3,4-b]pyridine derivatives (Huard, Bagley, Menhaji-Klotz, Préville, Southers, Smith, Edmonds, Lucas, Dunn, Allanson, Blaney, Garcia-Irizarry, Kohrt, Griffith, & Dow, 2012).

Mechanism of Action

While the specific mechanism of action for “tert-Butyl 5-bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate” is not mentioned, pyrazolo[3,4-b]pyridine derivatives have been studied as TRK inhibitors. TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Future Directions

The future directions for “tert-Butyl 5-bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate” and similar compounds could involve further exploration of their potential as TRK inhibitors. Additionally, new synthetic methods could be developed to improve the processes and yield of these compounds.